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Compound of Interest

Compound Name:
5-Chloro-N-

cyclohexylpentanamide-d11

Cat. No.: B585331 Get Quote

Chemical Structure and Identification
5-Chloro-N-cyclohexylpentanamide-d11 is the deuterated form of 5-Chloro-N-

cyclohexylpentanamide, where eleven hydrogen atoms on the cyclohexyl ring are replaced with

deuterium. This isotopic labeling makes it a valuable tool in analytical and metabolic studies.
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Reactants & Reagents

Process

Product

Cyclohexylamine

Combine reactants and cool to <5°C

5-Chlorovaleryl Chloride

Add 5-Chlorovaleryl Chloride dropwise

K₂CO₃, H₂O, Methyltetrahydrofuran

React at room temperature for 2h

Workup: Phase separation, washing, extraction

Dry with Na₂SO₄ and concentrate

Crystallize from Petroleum Ether

5-Chloro-N-cyclohexylpentanamide
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To cite this document: BenchChem. [5-Chloro-N-cyclohexylpentanamide-d11 chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585331#5-chloro-n-cyclohexylpentanamide-d11-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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